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Compound of Interest

Compound Name:
2-Chloro-10-methyl-3,4-

diazaphenoxazine

Cat. No.: B1305638 Get Quote

An In-depth Technical Guide to 2-Chloro-10-
methyl-3,4-diazaphenoxazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-10-methyl-3,4-
diazaphenoxazine, a heterocyclic compound identified primarily as a key intermediate in the

synthesis of the tricyclic antidepressant Pipofezine. While detailed public data on the

standalone properties and biological activity of this compound are limited, this document

consolidates the available information regarding its chemical identity, synthesis, and

relationship to its pharmacologically active derivative. This guide aims to serve as a

foundational resource for researchers and professionals in the fields of medicinal chemistry

and drug development.

Chemical Structure and Identity
2-Chloro-10-methyl-3,4-diazaphenoxazine is a substituted diazaphenoxazine with the

following chemical structure:

Systematic Name: 2-Chloro-10-methyl-3,4-diazaphenoxazine CAS Number: 27225-84-9

Molecular Formula: C₁₁H₈ClN₃O Molecular Weight: 233.65 g/mol
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The structure features a tricyclic core consisting of a benzene ring fused to a pyridazino-

oxazine system. The key substituents are a chlorine atom at the 2-position and a methyl group

at the 10-position.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2-Chloro-10-methyl-3,4-
diazaphenoxazine are not extensively reported in publicly available literature. The following

table summarizes the available information, which is largely sourced from chemical supplier

databases.

Property Value Source

Molecular Weight 233.65 g/mol Chemical Supplier Databases

Melting Point Not Determined -

Boiling Point Not Determined -

Solubility Not Determined -

Note: The lack of comprehensive, peer-reviewed data on these properties highlights a

significant gap in the current understanding of this compound as an independent chemical

entity.

Synthesis and Experimental Protocols
The synthesis of 2-Chloro-10-methyl-3,4-diazaphenoxazine is primarily documented in the

context of its role as a precursor to Pipofezine. While the seminal work by Mashkovskii et al.

(1969) on Pipofezine likely contains the original synthesis protocol, this publication is not

readily available in a detailed, translated format. However, based on its chemical structure, a

plausible synthetic pathway can be inferred.

General Synthetic Workflow (Hypothesized)
The logical flow for the synthesis of 2-Chloro-10-methyl-3,4-diazaphenoxazine and its

subsequent conversion to Pipofezine is outlined below. This represents a generalized workflow,

and specific reaction conditions would require experimental validation.
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Synthesis of 2-Chloro-10-methyl-3,4-diazaphenoxazine

Conversion to Pipofezine

Starting Materials
(e.g., Substituted Phenol and Pyridazine Derivatives) Cyclization Reaction 2-Chloro-10-methyl-3,4-diazaphenoxazine

(CAS: 27225-84-9) 2-Chloro-10-methyl-3,4-diazaphenoxazine

Nucleophilic Aromatic Substitution

N-methylpiperazine

Pipofezine

Click to download full resolution via product page

Caption: Hypothesized synthetic workflow for 2-Chloro-10-methyl-3,4-diazaphenoxazine and

its conversion to Pipofezine.

Detailed Experimental Protocol (Not Available)
A detailed, validated experimental protocol for the synthesis of 2-Chloro-10-methyl-3,4-
diazaphenoxazine, including specific reagents, solvents, reaction times, temperatures, and

purification methods, is not available in the accessible scientific literature. Researchers

interested in synthesizing this compound would need to develop and optimize a procedure

based on analogous chemical transformations.

Biological Activity and Signaling Pathways
There is no direct evidence or published research on the biological activity or mechanism of

action of 2-Chloro-10-methyl-3,4-diazaphenoxazine itself. Its significance is derived from its

role as a direct precursor to Pipofezine.

Relationship to Pipofezine
Pipofezine (also known as Azafen) is a tricyclic antidepressant that has been used clinically in

some countries. It is understood to act as a serotonin reuptake inhibitor. The conversion of 2-
Chloro-10-methyl-3,4-diazaphenoxazine to Pipofezine involves a nucleophilic aromatic

substitution reaction where the chlorine atom is displaced by N-methylpiperazine.
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The logical relationship between the precursor, the reaction, and the final active pharmaceutical

ingredient is illustrated in the following diagram:

2-Chloro-10-methyl-3,4-diazaphenoxazine
(Inactive Precursor)

Reaction with
N-methylpiperazine

Pipofezine
(Active Pharmaceutical Ingredient)

Serotonin Reuptake Inhibition

leads to

Click to download full resolution via product page

To cite this document: BenchChem. [2-Chloro-10-methyl-3,4-diazaphenoxazine chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305638#2-chloro-10-methyl-3-4-diazaphenoxazine-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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